Cas no 62275-79-0 (Benzenesulfonamide, 3-(butylamino)-5-cyano-2-phenoxy-)

• Product name: Benzenesulfonamide, 3-(butylamino)-5-cyano-2-phenoxy-
• CAS No: 62275-79-0
• MF: C₁₇H₁₉N₃O₃S
• MW: 345.41606
• CID: 451229
• PubChem ID: 53898140

Benzenesulfonamide, 3-(butylamino)-5-cyano-2-phenoxy- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 3-(butylamino)-5-cyano-2-phenoxy-
• 3-(butylamino)-5-cyano-2-phenoxybenzenesulfonamide
• 3-n-butylamino-4-phenoxy-5-sulfamylbenzonitrile
• HVFBFJFZOCDTEN-UHFFFAOYSA-N
• DTXSID30707494
• 3-(Butylamino)-5-cyano-2-phenoxybenzene-1-sulfonamide
• SCHEMBL11371259
• 62275-79-0
• 3-n-butylamino-4-phenoxy5-sulfamylbenzonitrile

• Inchi： InChI=1S/C17H19N3O3S/c1-2-3-9-20-15-10-13(12-18)11-16(24(19,21)22)17(15)23-14-7-5-4-6-8-14/h4-8,10-11,20H,2-3,9H2,1H3,(H2,19,21,22)
• InChI Key： HVFBFJFZOCDTEN-UHFFFAOYSA-N
• SMILES： CCCCNC1=C(C(=CC(=C1)C#N)S(=O)(=O)N)OC2=CC=CC=C2

Computed Properties

• Exact Mass: 345.11487
• Monoisotopic Mass: 345.11471265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 114Ų

Experimental Properties

• PSA: 105.21